Cas no 797756-96-8 (Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate)
797756-96-8 structure
Product Name:Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate
CAS No:797756-96-8
MF:C12H16O3
MW:208.253643989563
CID:556637
Update Time:2023-08-02
Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, a-(hydroxymethyl)-4-methyl-, ethylester, (aR)-
- Benzeneacetic acid, alpha-(hydroxymethyl)-4-methyl-, ethyl ester, (alphaR)- (9CI)
- Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate
- (R)-2-(4-Methylphenyl)-3-hydroxypropionic acid ethyl ester
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- Inchi: 1S/C12H16O3/c1-3-15-12(14)11(8-13)10-6-4-9(2)5-7-10/h4-7,11,13H,3,8H2,1-2H3/t11-/m0/s1
- InChI Key: QKLOHZMJORIGSW-NSHDSACASA-N
- SMILES: O(CC)C([C@@H](CO)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 208.11
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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